Hexadecanamide
Hexadecanamide
Hexadecanamide is a fatty amide that is the carboxamide derived from palmitic acid. It has a role as a metabolite. It derives from a hexadecanoic acid.
Palmitamide, also known as amide 16 or cetyl amide, belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, palmitamide is considered to be a fatty amide lipid molecule. Palmitamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Palmitamide has been primarily detected in urine. Within the cell, palmitamide is primarily located in the membrane (predicted from logP) and cytoplasm. Palmitamide can be biosynthesized from hexadecanoic acid. Outside of the human body, palmitamide can be found in pomes. This makes palmitamide a potential biomarker for the consumption of this food product.
Palmitamide, also known as amide 16 or cetyl amide, belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, palmitamide is considered to be a fatty amide lipid molecule. Palmitamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Palmitamide has been primarily detected in urine. Within the cell, palmitamide is primarily located in the membrane (predicted from logP) and cytoplasm. Palmitamide can be biosynthesized from hexadecanoic acid. Outside of the human body, palmitamide can be found in pomes. This makes palmitamide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
629-54-9
VCID:
VC0162939
InChI:
InChI=1S/C16H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H2,17,18)
SMILES:
CCCCCCCCCCCCCCCC(=O)N
Molecular Formula:
C16H33NO
Molecular Weight:
255.44 g/mol
Hexadecanamide
CAS No.: 629-54-9
Reference Standards
VCID: VC0162939
Molecular Formula: C16H33NO
Molecular Weight: 255.44 g/mol
| CAS No. | 629-54-9 |
|---|---|
| Product Name | Hexadecanamide |
| Molecular Formula | C16H33NO |
| Molecular Weight | 255.44 g/mol |
| IUPAC Name | hexadecanamide |
| Standard InChI | InChI=1S/C16H33NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-15H2,1H3,(H2,17,18) |
| Standard InChIKey | HSEMFIZWXHQJAE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)N |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)N |
| Melting Point | 107.0 °C |
| Physical Description | Solid |
| Description | Hexadecanamide is a fatty amide that is the carboxamide derived from palmitic acid. It has a role as a metabolite. It derives from a hexadecanoic acid. Palmitamide, also known as amide 16 or cetyl amide, belongs to the class of organic compounds known as fatty amides. These are carboxylic acid amide derivatives of fatty acids, that are formed from a fatty acid and an amine. Thus, palmitamide is considered to be a fatty amide lipid molecule. Palmitamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Palmitamide has been primarily detected in urine. Within the cell, palmitamide is primarily located in the membrane (predicted from logP) and cytoplasm. Palmitamide can be biosynthesized from hexadecanoic acid. Outside of the human body, palmitamide can be found in pomes. This makes palmitamide a potential biomarker for the consumption of this food product. |
| Synonyms | NSC 3327;Palmitamide;Palmitic Amide;Palmitoyl Amide |
| Reference | 1.Farrell, E.K.,Chen, Y.,Barazanji, M., et al. Primary fatty acid amide metabolism: Conversion of fatty acids and an ethanolamine in N18TG2 and SCP cells. J. Lipid. Res. 53(2), 247-256 (2012). |
| PubChem Compound | 69421 |
| Last Modified | Nov 11 2021 |
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